Cas no 85806-02-6 (Benzeneacetic acid, α-(acetyloxy)-, 1-methylethyl ester, (S)- (9CI))

• Product Name: Benzeneacetic acid, α-(acetyloxy)-, 1-methylethyl ester, (S)- (9CI)
• CAS No: 85806-02-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6622159
• Update Time: 2024-01-08

Benzeneacetic acid, α-(acetyloxy)-, 1-methylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(acetyloxy)-, 1-methylethyl ester, (S)- (9CI)

• Inchi： 1S/C13H16O4/c1-9(2)16-13(15)12(17-10(3)14)11-7-5-4-6-8-11/h4-9,12H,1-3H3/t12-/m0/s1
• InChI Key： AJRBWQVDLNMIBB-LBPRGKRZSA-N
• SMILES： C1([C@H](OC(C)=O)C(OC(C)C)=O)=CC=CC=C1

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 314.8±22.0 °C(Predicted)